1-(4-Fluorobenzyl)-3-((2-oxo-3-phenyloxazolidin-5-yl)methyl)urea
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Description
1-(4-Fluorobenzyl)-3-((2-oxo-3-phenyloxazolidin-5-yl)methyl)urea is a useful research compound. Its molecular formula is C18H18FN3O3 and its molecular weight is 343.358. The purity is usually 95%.
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Scientific Research Applications
Radiopharmaceutical Synthesis
A potent nonpeptide CCR1 antagonist, incorporating the 4-fluorobenzyl group, was synthesized for use as a radiolabeled compound. The study aimed at the development of novel radiopharmaceuticals for potential diagnostic applications, demonstrating the utility of the fluorobenzyl component in facilitating radiolabeling processes for biological imaging purposes (Mäding et al., 2006).
Antimicrobial Activity
Research on fluorobenzamides containing thiazole and thiazolidine structures has shown promising antimicrobial properties. These compounds, including variations with the fluorobenzyl moiety, were synthesized and evaluated against a range of bacterial and fungal strains, indicating the potential for developing new antimicrobial agents (Desai et al., 2013).
Synthesis of Functionalized Oxazolidinones
A novel approach for the stereoselective synthesis of functionalized oxazolidinones from chiral aziridines was described, highlighting the versatility of incorporating fluorobenzyl-related structures into complex molecules. These synthetic methodologies can pave the way for the development of new drugs and materials (Park et al., 2003).
Orexin Receptor Mechanisms
Studies on compounds structurally related to the 1-(4-Fluorobenzyl)-3-((2-oxo-3-phenyloxazolidin-5-yl)methyl)urea have contributed to understanding the role of orexin receptors in compulsive food consumption and potential therapeutic strategies for binge eating and other eating disorders. This research underscores the relevance of such compounds in neuropharmacological investigations (Piccoli et al., 2012).
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O3/c19-14-8-6-13(7-9-14)10-20-17(23)21-11-16-12-22(18(24)25-16)15-4-2-1-3-5-15/h1-9,16H,10-12H2,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXKOPDCWXIJEBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)N1C2=CC=CC=C2)CNC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.